Cas no 7134-41-0 (4-sulfanylbenzene-1-sulfonic acid)

• Product Name: 4-sulfanylbenzene-1-sulfonic acid
• CAS No: 7134-41-0
• MF: C₆H₆O₃S₂
• MW: 190.240039348602
• MDL: MFCD23160741
• CID: 569045
• PubChem ID: 97488
• Update Time: 2025-04-19

4-sulfanylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-mercapto-
• 4-Mercaptobenzenesulfonic acid
• 4-MERCAPTOBENZENESULPH​ONICACID
• 4-sulfanylbenzenesulfonic acid
• 4-Mbsna
• 4-Mercaptobenzenesulfonate
• 4-mercapto-benzenesulfonic acid
• 4-mercaptobenzenesulphonic acid
• 4-Mercapto-benzolsulfonsaeure
• 4-Thiophenol-sulfonsaeure
• AC1L3YM6
• AC1Q6WQF
• ACMC-1BJCU
• AG-G-79387
• CHEMBL257260
• p-mercaptobenzenesulfonic acid
• Thiophenol-sulfonsaeure-(4)
• NSC 127168
• Benzenesulfonic acid, 4-mercapto-
• 4-mercaptobenzenesulph?onic acid
• 4-mer-capto benzene sulfonic acid
• 4-mercaptobenzenesulph onic acid
• NSC127168
• FCH2317148
• TRA0006258
• AK167595
• Z288
• 4-sulfanylbenzene-1-sulfonic acid
• 7134-41-0
• Mercaptobenzenesulfonate, 4-
• A866458
• 4-mercaptobenzenesulfonicacid
• AS-48892
• DTXSID60221537
• AKOS024257609
• MFCD23160741
• Mercaptobenzenesulphonate, 4-
• FD13126
• GE7V2EW58L
• NSC-127168
• SCHEMBL1203925
• DTXCID90144028
• DB-218951

• MDL： MFCD23160741
• Inchi： 1S/C6H6O3S2/c7-11(8,9)6-3-1-5(10)2-4-6/h1-4,10H,(H,7,8,9)
• InChI Key： ULBNVDPBWRTOPN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S)(=O)(=O)O

Computed Properties

• Exact Mass: 189.97588
• Monoisotopic Mass: 189.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8
• XLogP3: 0.8

Experimental Properties

• Density: 1.524±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 251-253 ºC
• Boiling Point: 244.0±40.0 °C at 760 mmHg
• Flash Point: 101.4±27.3 °C
• Refractive Index: 1.639
• Solubility: Slightly soluble (8 g/l) (25 º C),
• PSA: 54.37
• LogP: 2.30280
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-sulfanylbenzene-1-sulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives